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CRYPTHOPHANE E CRYPTHOPHANE E
Brand Name: Vulcanchem
CAS No.: 102683-14-7
VCID: VC0011951
InChI: InChI=1S/C57H60O12/c1-58-47-32-68-53-29-38-17-34-9-11-45-22-36(34)19-40-25-49(59-2)52(28-42(40)20-41(38)26-50(53)60-3)66-15-7-13-64-46-12-10-35-18-39-30-54(69-33-47)51(61-4)27-43(39)24-48-44(21-37(35)23-46)31-55(62-5)57(56(48)63-6)67-16-8-14-65-45/h9-12,22-23,25-31,47H,7-8,13-21,24,32-33H2,1-6H3
SMILES: COC1COC2=C(C=C3CC4=CC5=C(C=C4CC6=C(CC3=C2)C=CC(=C6)OCCCOC7=C(C=C8CC9=C(CC2=CC(=C(C=C2CC8=C7OC)OC)OC1)C=CC(=C9)OCCCO5)OC)OC)OC
Molecular Formula: C57H60O12
Molecular Weight: 937.095

CRYPTHOPHANE E

CAS No.: 102683-14-7

Main Products

VCID: VC0011951

Molecular Formula: C57H60O12

Molecular Weight: 937.095

CRYPTHOPHANE E - 102683-14-7

CAS No. 102683-14-7
Product Name CRYPTHOPHANE E
Molecular Formula C57H60O12
Molecular Weight 937.095
Standard InChI InChI=1S/C57H60O12/c1-58-47-32-68-53-29-38-17-34-9-11-45-22-36(34)19-40-25-49(59-2)52(28-42(40)20-41(38)26-50(53)60-3)66-15-7-13-64-46-12-10-35-18-39-30-54(69-33-47)51(61-4)27-43(39)24-48-44(21-37(35)23-46)31-55(62-5)57(56(48)63-6)67-16-8-14-65-45/h9-12,22-23,25-31,47H,7-8,13-21,24,32-33H2,1-6H3
Standard InChIKey LAERFAPCFXCLAA-UHFFFAOYSA-N
SMILES COC1COC2=C(C=C3CC4=CC5=C(C=C4CC6=C(CC3=C2)C=CC(=C6)OCCCOC7=C(C=C8CC9=C(CC2=CC(=C(C=C2CC8=C7OC)OC)OC1)C=CC(=C9)OCCCO5)OC)OC)OC
Last Modified Aug 20 2021
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